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Compound of Interest

Compound Name: Bms493

Cat. No.: B1667216 Get Quote

Application Notes and Protocols for BMS-493
For Research Use Only. Not for use in diagnostic procedures.

Introduction
BMS-493 is a potent and selective pan-retinoic acid receptor (RAR) inverse agonist.[1][2][3] It

functions by enhancing the interaction between RARs and nuclear corepressors, thereby

inhibiting the transcriptional activation of RAR target genes.[3] This activity makes BMS-493 a

valuable tool for studying the physiological and pathological roles of retinoic acid signaling in

various biological processes, including cell differentiation, proliferation, and apoptosis.[1][4]

These application notes provide detailed protocols for the dissolution, storage, and use of

BMS-493 in both in vitro and in vivo research settings.

Data Presentation
Chemical Information

Property Value Reference

Molecular Formula C₂₉H₂₄O₂ [3]

Molecular Weight 404.50 g/mol [1]

CAS Number 215030-90-3 [3]

Solubility Data
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Solvent
Maximum
Concentration

Notes Reference

DMSO
87 mg/mL (215.08

mM)

Use fresh, moisture-

free DMSO for optimal

solubility.

[2]

Biological Activity
Target Activity IC₅₀ Reference

RARα (Human) Inverse agonist 114 nM [5]

RARβ (Human) Inverse agonist pIC₅₀: 8.54 [5]

RARγ (Human) Inverse agonist pIC₅₀: 7.0 [5]

Recommended Working Concentrations for In Vitro
Studies

Application Cell Type Concentration Duration Reference

Inhibition of

Differentiation

ALDHhi UCB

cells
100 nM 6 days [1]

Cardiomyocyte

Differentiation
Human iPSCs 1 µM 4-8 days [6]

Experimental Protocols
Protocol 1: Preparation of BMS-493 Stock Solution
Materials:

BMS-493 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes
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Procedure:

Allow the BMS-493 vial to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the

vial of BMS-493 powder. For example, to 1 mg of BMS-493 (MW: 404.50), add 247.2 µL of

DMSO.

Vortex briefly to dissolve the powder completely. Gentle warming to 37°C for 3-5 minutes can

aid in solubilization.

Aliquot the stock solution into sterile, light-protecting microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: In Vitro Treatment of Cells with BMS-493
Materials:

Cultured cells of interest

Complete cell culture medium

BMS-493 stock solution (from Protocol 1)

Vehicle control (DMSO)

Procedure:

Seed cells in appropriate culture vessels and allow them to adhere or reach the desired

confluency according to your experimental design.

Prepare the working solution of BMS-493 by diluting the stock solution directly into pre-

warmed complete cell culture medium to the final desired concentration (e.g., 100 nM or 1

µM).
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Prepare a vehicle control by adding the same volume of DMSO to an equal volume of culture

medium. The final concentration of DMSO should typically not exceed 0.1-0.5% to avoid

solvent toxicity.

Remove the existing medium from the cells and replace it with the medium containing BMS-

493 or the vehicle control.

Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours, or for longer-term

differentiation protocols).[1][6]

Proceed with downstream analysis, such as cell viability assays, gene expression analysis,

or functional assays.

Protocol 3: Preparation of BMS-493 for In Vivo
Administration in Mice
This protocol is a general guideline and should be optimized for specific animal models and

experimental goals.

Materials:

BMS-493 stock solution in DMSO (e.g., 10 mg/mL or 27 mg/mL)[2]

PEG300

Tween 80

Sterile ddH₂O or saline

Corn oil (alternative vehicle)

Sterile tubes for mixing

Procedure for PEG300/Tween 80 Formulation:[2]

As an example, to prepare a 1 mL working solution, add 50 µL of a 27 mg/mL BMS-493

stock solution in DMSO to 400 µL of PEG300.
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Mix thoroughly until the solution is clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of sterile ddH₂O or saline to bring the final volume to 1 mL.

This solution should be used immediately after preparation.

Procedure for Corn Oil Formulation:[2]

As an example, to prepare a 1 mL working solution, add 50 µL of a 10 mg/mL BMS-493

stock solution in DMSO to 950 µL of corn oil.

Mix thoroughly until a uniform suspension is achieved.

This solution should be used immediately after preparation.

Administration:

The route of administration (e.g., oral gavage, intraperitoneal injection) and the dosage of

BMS-493 must be determined based on the specific experimental design and animal model.
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Caption: Retinoic Acid Signaling Pathway and the Mechanism of Action of BMS-493.
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Caption: General Experimental Workflow for In Vitro Studies Using BMS-493.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/bms493.html
https://www.selleckchem.com/products/bms493.html
https://www.stemcell.com/products/bms-493.html
https://pubmed.ncbi.nlm.nih.gov/29737242/
https://pubmed.ncbi.nlm.nih.gov/29737242/
https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=2641
https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=2641
https://www.biorxiv.org/content/10.1101/856575v1.full-text
https://www.benchchem.com/product/b1667216#how-to-dissolve-and-store-bms493-for-research
https://www.benchchem.com/product/b1667216#how-to-dissolve-and-store-bms493-for-research
https://www.benchchem.com/product/b1667216#how-to-dissolve-and-store-bms493-for-research
https://www.benchchem.com/product/b1667216#how-to-dissolve-and-store-bms493-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

